Cas no 356058-14-5 (6-[4-(trifluoromethyl)phenyl]pyridine-3-carbaldehyde)

• Product Name: 6-[4-(trifluoromethyl)phenyl]pyridine-3-carbaldehyde
• CAS No: 356058-14-5
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• MDL: MFCD04115430
• CID: 920496
• PubChem ID: 21936449
• Update Time: 2025-05-26

6-[4-(trifluoromethyl)phenyl]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4-(Trifluoromethyl)phenyl)nicotinaldehyde
• 6-(4-TRIFLUOROMETHYL-PHENYL)-PYRIDINE-3-CARBALDEHYDE
• 6-[(4-Trifluoromethyl)phenyl]nicotinaldehyde
• 6-[4-(TRIFLUOROMETHYL)PHENYL]-3-PYRIDINECARBALDEHYDE
• 6-[4-(trifluoromethyl)phenyl]pyridine-3-carbaldehyde
• SY016364
• MFCD04115430
• DTXSID50620353
• DA-16938
• 356058-14-5
• AKOS022184047
• SCHEMBL2271123
• AC5980
• AB19981
• 6-(4-trifluoromethyl-phenyl)-pyridine-3-carbaldehyde, AldrichCPR
• CS-0194974

• MDL： MFCD04115430
• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-4-2-10(3-5-11)12-6-1-9(8-18)7-17-12/h1-8H
• InChI Key： ORGBUOFMDHPPIX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C=O)=CN=1)(F)F

Computed Properties

• Exact Mass: 251.05600
• Monoisotopic Mass: 251.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 29.96000
• LogP: 3.57990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-[4-(trifluoromethyl)phenyl]pyridine-3-carbaldehyde

6-[4-(Trifluoromethyl)phenyl]pyridine-3-carbaldehyde (CAS No 356058-14-5): A Comprehensive Overview

6-[4-(Trifluoromethyl)phenyl]pyridine-3-carbaldehyde, identified by the CAS registry number CAS No 356058-14-5, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, material science, and catalysis. This compound is characterized by its unique molecular structure, which combines a pyridine ring substituted with a trifluoromethylphenyl group at the 6-position and an aldehyde group at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 6-[4-(Trifluoromethyl)phenyl]pyridine-3-carbaldehyde typically involves multi-step organic reactions, often utilizing coupling reactions and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the trifluoromethylphenyl-pyridine moiety with high precision.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, which is attributed to the conjugated π-system within the pyridine ring and the aldehyde group. These spectral characteristics make it a potential candidate for use in optoelectronic materials.

Recent studies have highlighted the role of CAS No 356058-14-5 in drug discovery efforts, particularly in the development of anti-cancer agents. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical properties for drug candidates. Researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for further optimization.

Beyond pharmacological applications, 6-[4-(Trifluoromethyl)phenyl]pyridine-3-carbaldehyde has also found utility in material science as a precursor for advanced polymers and coatings. Its ability to undergo various polymerization reactions under controlled conditions makes it a versatile building block for creating materials with tailored mechanical and thermal properties.

In conclusion, CAS No 356058-14-5, or 6-[4-(Trifluoromethyl)phenyl]pyridine-3-carbaldehyde, stands as a testament to the ingenuity of modern organic chemistry. With its diverse applications spanning drug discovery, materials science, and catalysis, this compound continues to be an area of active research interest. As new synthetic methods and application areas emerge, its significance in both academic and industrial settings is expected to grow further.